Cas no 57055-96-6 (4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL)

4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCl is a synthetic organic compound featuring a morpholine-substituted butylthio group attached to a phenol core, in its hydrochloride salt form. This structure imparts unique reactivity and solubility properties, making it valuable in pharmaceutical and chemical synthesis applications. The morpholine moiety enhances its potential as an intermediate in drug development, particularly for compounds requiring nitrogen-containing heterocycles. The thioether linkage provides stability while allowing further functionalization. Its hydrochloride form improves handling and storage due to increased crystallinity. The compound is particularly useful in medicinal chemistry research, where its structural features can be leveraged for designing biologically active molecules.

4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL structure

57055-96-6 structure

Product Name:4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL

CAS No:57055-96-6

MF:C₁₄H₂₂ClNO₂S

MW:303.847981929779

MDL:MFCD22543912

CID:4655267

Update Time:2025-06-10

4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL Chemical and Physical Properties

Names and Identifiers

- 4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL
- MDL： MFCD22543912
- Inchi： 1S/C14H21NO2S.ClH/c16-13-3-5-14(6-4-13)18-12-2-1-7-15-8-10-17-11-9-15;/h3-6,16H,1-2,7-12H2;1H
- InChI Key： RBDDFNHKZVBRGJ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(O)=CC=1)CCCCN1CCOCC1.Cl

4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB555961-250 mg	4-[[4-(4-Morpholinyl)butyl]thio]-phenol HCl; .	57055-96-6		250MG	€488.00	2023-04-13
abcr	AB555961-1 g	4-[[4-(4-Morpholinyl)butyl]thio]-phenol HCl; .	57055-96-6		1g	€1,136.40	2023-04-13
abcr	AB555961-250mg	4-[[4-(4-Morpholinyl)butyl]thio]-phenol HCl; .	57055-96-6		250mg	€495.10	2025-04-17
abcr	AB555961-1g	4-[[4-(4-Morpholinyl)butyl]thio]-phenol HCl; .	57055-96-6		1g	€1154.10	2025-04-17
A2B Chem LLC	AX13497-250mg	4-[[4-(4-Morpholinyl)butyl]thio]-phenol hcl	57055-96-6	95%	250mg	$383.00	2024-04-19
A2B Chem LLC	AX13497-1g	4-[[4-(4-Morpholinyl)butyl]thio]-phenol hcl	57055-96-6	95%	1g	$865.00	2024-04-19
1PlusChem	1P01DLQ1-250mg	4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL	57055-96-6	95%	250mg	$340.00	2023-12-16
1PlusChem	1P01DLQ1-1g	4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL	57055-96-6	95%	1g	$819.00	2023-12-16
Ambeed	A991740-250mg	4-((4-Morpholinobutyl)thio)phenol hydrochloride	57055-96-6	95%	250mg	$384.0	2025-04-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	P16750-0.25g	4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL	57055-96-6	nan	0.25g	¥3288.00	2025-04-14

4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
3. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
4. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
5. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064

Additional information on 4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL

Introduction to 4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL (CAS No. 57055-96-6)

4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL, with the CAS number 57055-96-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholinyl group and a thioether linkage, making it a versatile candidate for various biological applications.

The chemical structure of 4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL consists of a phenol moiety attached to a butyl chain, which is further functionalized with a morpholine ring. The presence of the morpholine ring imparts significant hydrophilic properties to the molecule, enhancing its solubility and bioavailability. The thioether linkage, on the other hand, provides additional chemical reactivity and stability, making this compound an attractive target for drug development.

Recent studies have highlighted the potential therapeutic applications of 4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, 4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL has shown potential in neuroprotective studies. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

In addition to its therapeutic potential, 4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL has been investigated for its use in chemical biology. Its unique structure allows it to serve as a valuable tool for probing cellular processes and signaling pathways. For instance, it has been used to study the role of specific enzymes in metabolic pathways and to identify novel targets for drug discovery.

The synthesis of 4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL involves several well-established organic reactions. Typically, the synthesis begins with the preparation of 4-(bromobutyl)morpholine, which is then reacted with thiophenol in the presence of a base to form the thioether linkage. The final step involves the conversion of thiophenol to its hydrochloride salt to enhance solubility and stability.

The safety profile of 4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL has also been extensively studied. Preclinical toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it suitable for further clinical development. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 4-[[4-(4-MORPHOLINYL)BUTYL]THIO]-PHENOL HCL (CAS No. 57055-96-6) is a multifaceted compound with promising applications in both therapeutic and research settings. Its unique chemical structure and biological properties make it an exciting target for further investigation and development in the fields of medicinal chemistry and pharmaceutical research.